Cas no 3419-00-9 (1H-Indol-5-ol,2-phenyl-)

• Product Name: 1H-Indol-5-ol,2-phenyl-
• CAS No: 3419-00-9
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• CID: 1006305
• PubChem ID: 10943722
• Update Time: 2025-04-20

1H-Indol-5-ol,2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-5-ol,2-phenyl-
• 5-hydroxy-2-phenylindole
• 2-phenyl-1H-indol-5-ol
• SCHEMBL6741892
• RAEPNARTKQGOEP-UHFFFAOYSA-
• InChI=1/C14H11NO/c16-12-6-7-13-11(8-12)9-14(15-13)10-4-2-1-3-5-10/h1-9,15-16H
• 3419-00-9
• 2-phenylindol-5-ol

• MDL： MFCD11976331
• Inchi： 1S/C14H11NO/c16-12-6-7-13-11(8-12)9-14(15-13)10-4-2-1-3-5-10/h1-9,15-16H
• InChI Key： RAEPNARTKQGOEP-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C=C(C1C=CC=CC=1)N2

Computed Properties

• Exact Mass: 209.08413
• Monoisotopic Mass: 209.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 36Ų

Experimental Properties

• PSA: 36.02